Cas no 379218-69-6 (4-Formyl-2-methoxyphenyl 1-phenyl-3-(3-pyridinyl)-1H-pyrazole-4-carboxylate)

• Product Name: 4-Formyl-2-methoxyphenyl 1-phenyl-3-(3-pyridinyl)-1H-pyrazole-4-carboxylate
• CAS No: 379218-69-6
• MF: C₂₃H₁₇N₃O₄
• MW: 399.398785352707
• CID: 5446676
• PubChem ID: 1342090
• Update Time: 2025-10-31

4-Formyl-2-methoxyphenyl 1-phenyl-3-(3-pyridinyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z56804319
• 379218-69-6
• 4-formyl-2-methoxyphenyl 1-phenyl-3-(pyridin-3-yl)-1H-pyrazole-4-carboxylate
• (4-formyl-2-methoxyphenyl) 1-phenyl-3-pyridin-3-ylpyrazole-4-carboxylate
• AKOS001035970
• EN300-26614844
• 4-Formyl-2-methoxyphenyl 1-phenyl-3-(3-pyridinyl)-1H-pyrazole-4-carboxylate

• Inchi： 1S/C23H17N3O4/c1-29-21-12-16(15-27)9-10-20(21)30-23(28)19-14-26(18-7-3-2-4-8-18)25-22(19)17-6-5-11-24-13-17/h2-15H,1H3
• InChI Key： STUZDNODMGJFSU-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C=C(C(OC2=CC=C(C=O)C=C2OC)=O)C(C2=CC=CN=C2)=N1

Computed Properties

• Exact Mass: 399.12190603g/mol
• Monoisotopic Mass: 399.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.3Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 667.4±55.0 °C(Predicted)
• pka: 2.80±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 4-Formyl-2-methoxyphenyl 1-phenyl-3-(3-pyridinyl)-1H-pyrazole-4-carboxylate

Recent Advances in the Study of 4-Formyl-2-methoxyphenyl 1-phenyl-3-(3-pyridinyl)-1H-pyrazole-4-carboxylate (CAS: 379218-69-6)

The compound 4-Formyl-2-methoxyphenyl 1-phenyl-3-(3-pyridinyl)-1H-pyrazole-4-carboxylate (CAS: 379218-69-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the versatility of this compound as a key intermediate in the synthesis of novel heterocyclic compounds. Its structural framework, which combines a pyrazole core with a pyridinyl moiety and a formyl-methoxyphenyl group, offers multiple sites for chemical modification, making it a valuable scaffold for medicinal chemistry. Researchers have successfully utilized this compound to develop a series of derivatives with enhanced biological activities, particularly in the context of anti-inflammatory and anticancer agents.

One of the most notable advancements in the study of 4-Formyl-2-methoxyphenyl 1-phenyl-3-(3-pyridinyl)-1H-pyrazole-4-carboxylate is its role as a potent inhibitor of specific kinase enzymes. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Recent in vitro and in vivo studies have demonstrated that derivatives of this compound exhibit strong inhibitory effects on key kinases involved in cell proliferation and inflammation pathways. These findings suggest its potential as a lead compound for the development of next-generation kinase inhibitors.

In addition to its kinase inhibitory properties, this compound has also shown promise in the field of antimicrobial research. Preliminary studies indicate that certain derivatives exhibit significant activity against a range of bacterial and fungal pathogens. This dual functionality—targeting both kinase pathways and microbial infections—positions 4-Formyl-2-methoxyphenyl 1-phenyl-3-(3-pyridinyl)-1H-pyrazole-4-carboxylate as a multifaceted tool in drug discovery.

The synthesis of this compound has also seen improvements in recent years. Researchers have developed more efficient and scalable synthetic routes, reducing the cost and time required for its production. These advancements are critical for facilitating further research and potential commercialization of derivatives based on this scaffold. Moreover, the use of green chemistry principles in its synthesis has been explored, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the optimization of this compound's pharmacokinetic and pharmacodynamic properties. Issues such as solubility, bioavailability, and metabolic stability need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations.

In conclusion, 4-Formyl-2-methoxyphenyl 1-phenyl-3-(3-pyridinyl)-1H-pyrazole-4-carboxylate (CAS: 379218-69-6) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse biological activities and synthetic versatility make it a valuable candidate for further investigation. Future studies should prioritize the optimization of its drug-like properties and the exploration of its mechanisms of action to unlock its full therapeutic potential.